Cas no 139194-87-9 (Benzene, 1-bromo-3-nitro-5-[(2-nitrophenoxy)methyl]-)

• Product Name: Benzene, 1-bromo-3-nitro-5-[(2-nitrophenoxy)methyl]-
• CAS No: 139194-87-9
• MF: C₁₃H₉BrN₂O₅
• MW: 353.124962568283
• CID: 1263577
• Update Time: 2024-08-04

Benzene, 1-bromo-3-nitro-5-[(2-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-nitro-5-[(2-nitrophenoxy)methyl]-

• Inchi： 1S/C13H9BrN2O5/c14-10-5-9(6-11(7-10)15(17)18)8-21-13-4-2-1-3-12(13)16(19)20/h1-7H,8H2
• InChI Key： KHPOICGYOUPHGD-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(COC2=CC=CC=C2[N+]([O-])=O)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 351.96947

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• Melting Point: 180-181 °C(Solv: acetone (67-64-1))
• Boiling Point: 506.4±40.0 °C(Predicted)
• PSA: 95.51